Cas no 1389310-16-0 ((S)-3-Cyclohexyl-1,1,1-trifluoropropan-2-amine)

• Product name: (S)-3-Cyclohexyl-1,1,1-trifluoropropan-2-amine
• CAS No: 1389310-16-0
• MF: C₉H₁₆NF₃
• MW: 195.225
• CID: 3160999
• PubChem ID: 66570538

(S)-3-Cyclohexyl-1,1,1-trifluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• (S)-3-Cyclohexyl-1,1,1-trifluoropropan-2-amine
• (2S)-3-cyclohexyl-1,1,1-trifluoropropan-2-amine
• 1389310-16-0

• MDL： MFCD22380050
• Inchi： InChI=1S/C9H16F3N/c10-9(11,12)8(13)6-7-4-2-1-3-5-7/h7-8H,1-6,13H2/t8-/m0/s1
• InChI Key： FHGMVQOFCLGBTA-QMMMGPOBSA-N
• SMILES： C1CCC(CC1)C[C@@H](C(F)(F)F)N

Computed Properties

• Exact Mass: 195.12348400Da
• Monoisotopic Mass: 195.12348400Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų